7-(2-chlorobenzyl)-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one

• IUPAC Name: 11-[(2-chlorophenyl)methyl]-5-phenyl-2,3,7,8,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C21H14ClN5O/c22-17-9-5-4-8-15(17)13-26-11-10-18-19(21(26)28)24-25-20-16(12-23-27(18)20)14-6-2-1-3-7-14/h1-12H,13H2
• InChI Key: FWEBEULCHLNASS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3N=NC4=C(N3N=C2)C=CN(C4=O)CC5=CC=CC=C5Cl
• Molecular Formula: C21H14ClN5O
• Molecular Weight: 387.8 g/mol

Description

7-(2-chlorobenzyl)-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the family of pyrazolopyridotriazinones and has been found to exhibit promising biological activities. In

Scientific Research Applications

7-(2-chlorobenzyl)-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one has been found to exhibit a range of biological activities that make it a potential candidate for drug discovery and development. It has been reported to have anti-inflammatory, analgesic, and antipyretic properties. It has also been found to exhibit antitumor and antibacterial activities. In addition, this compound has been studied for its potential use as an inhibitor of protein kinases, which play a critical role in many cellular processes.

Mechanism of Action

The mechanism of action of 7-(2-chlorobenzyl)-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one is not fully understood. However, it has been proposed that this compound may exert its biological effects by inhibiting the activity of certain enzymes or by binding to specific receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 7-(2-chlorobenzyl)-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one can modulate several biochemical and physiological processes in the body. It has been found to reduce the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been shown to inhibit the growth of tumor cells and to induce apoptosis in cancer cells. In addition, this compound has been found to have analgesic and antipyretic effects, which may be useful in the treatment of pain and fever.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-(2-chlorobenzyl)-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one in lab experiments is its potential to modulate multiple biological pathways. This compound has been found to have anti-inflammatory, analgesic, antipyretic, antitumor, and antibacterial activities, which make it a versatile tool for studying different biological processes. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 7-(2-chlorobenzyl)-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one. One area of interest is its potential use as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is its use as an inhibitor of protein kinases, which play a critical role in many cellular processes. In addition, further studies are needed to determine the safety and efficacy of this compound in preclinical and clinical trials.

Synthesis Methods

The synthesis of 7-(2-chlorobenzyl)-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one has been reported in the literature. One of the methods involves the reaction of 2-chlorobenzylamine with 3-phenyl-4,5-dihydro-1H-pyrazole-1-carboxylic acid hydrazide in the presence of acetic anhydride and triethylamine. The resulting product is then treated with phosphorous oxychloride to yield the target compound.